7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, 5-(cyanomethyl)-, (2-exo,3-exo,5-endo)-
7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, 5-(cyanomethyl)-, (2-exo,3-exo,5-endo)-
Brand Name:
Vulcanchem
CAS No.:
127311-92-6
VCID:
VC0157835
InChI:
InChI=1S/C10H11NO5/c11-2-1-4-3-5-6(9(12)13)7(10(14)15)8(4)16-5/h4-8H,1,3H2,(H,12,13)(H,14,15)/t4-,5+,6-,7-,8-/m0/s1
SMILES:
C1C(C2C(C(C1O2)C(=O)O)C(=O)O)CC#N
Molecular Formula:
C10H11NO5
Molecular Weight:
225.2 g/mol
7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, 5-(cyanomethyl)-, (2-exo,3-exo,5-endo)-
CAS No.: 127311-92-6
Main Products
VCID: VC0157835
Molecular Formula: C10H11NO5
Molecular Weight: 225.2 g/mol
| CAS No. | 127311-92-6 |
|---|---|
| Product Name | 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, 5-(cyanomethyl)-, (2-exo,3-exo,5-endo)- |
| Molecular Formula | C10H11NO5 |
| Molecular Weight | 225.2 g/mol |
| IUPAC Name | (1R,2R,3S,4S,5S)-5-(cyanomethyl)-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid |
| Standard InChI | InChI=1S/C10H11NO5/c11-2-1-4-3-5-6(9(12)13)7(10(14)15)8(4)16-5/h4-8H,1,3H2,(H,12,13)(H,14,15)/t4-,5+,6-,7-,8-/m0/s1 |
| Standard InChIKey | BOQFUAFLFCHLMJ-BJNUKLAGSA-N |
| Isomeric SMILES | C1[C@@H]([C@H]2[C@H]([C@H]([C@@H]1O2)C(=O)O)C(=O)O)CC#N |
| SMILES | C1C(C2C(C(C1O2)C(=O)O)C(=O)O)CC#N |
| Canonical SMILES | C1C(C2C(C(C1O2)C(=O)O)C(=O)O)CC#N |
| Synonyms | (1S,2S,3R,4R,6S)-6-(cyanomethyl)-7-oxabicyclo[2.2.1]heptane-2,3-dicarb oxylic acid |
| PubChem Compound | 3080113 |
| Last Modified | Nov 11 2021 |
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